Cas no 1207970-78-2 (1-Bromo-3-fluoro-5-(methylsulfonyl)benzene)

• Product Name: 1-Bromo-3-fluoro-5-(methylsulfonyl)benzene
• CAS No: 1207970-78-2
• MF: C₇H₆BrFO₂S
• MW: 253.088743686676
• MDL: MFCD26127420
• CID: 1211592
• PubChem ID: 67184649
• Update Time: 2025-08-05

1-Bromo-3-fluoro-5-(methylsulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-fluoro-5-(methylsulfonyl)-
• MUZWOUMGPHLUOY-UHFFFAOYSA-N
• 1-bromo-3-fluoro-5-methylsulfonylbenzene
• SCHEMBL1848217
• CS-0163268
• 1207970-78-2
• DB-375110
• BS-50253
• 1-Bromo-3-fluoro-5-(methylsulfonyl)-benzene
• F18592
• Benzene, 1-bromo-3-fluoro-5-(methylsulfonyl)
• A892053
• 1-BROMO-3-FLUORO-5-METHANESULFONYLBENZENE
• 1-Bromo-3-fluoro-5-(methylsulfonyl)benzene
• MFCD26127420

• MDL： MFCD26127420
• Inchi： 1S/C7H6BrFO2S/c1-12(10,11)7-3-5(8)2-6(9)4-7/h2-4H,1H3
• InChI Key： MUZWOUMGPHLUOY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)S(C)(=O)=O)F

Computed Properties

• Exact Mass: 251.92558
• Monoisotopic Mass: 251.92559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Additional information on 1-Bromo-3-fluoro-5-(methylsulfonyl)benzene

Introduction to 1-Bromo-3-fluoro-5-(methylsulfonyl)benzene (CAS No. 1207970-78-2)

1-Bromo-3-fluoro-5-(methylsulfonyl)benzene, with the CAS number 1207970-78-2, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its bromine, fluorine, and methylsulfonyl functional groups, which contribute to its reactivity and stability.

The molecular structure of 1-Bromo-3-fluoro-5-(methylsulfonyl)benzene consists of a benzene ring substituted with a bromine atom at the 1-position, a fluorine atom at the 3-position, and a methylsulfonyl group at the 5-position. The presence of these functional groups imparts specific chemical and physical properties that make this compound valuable for a range of synthetic transformations and biological studies.

In the realm of pharmaceutical research, 1-Bromo-3-fluoro-5-(methylsulfonyl)benzene has been explored as an intermediate in the synthesis of novel drugs. Its bromine substituent can be readily displaced by nucleophiles, making it an excellent starting material for the preparation of various derivatives. For instance, recent studies have demonstrated its utility in the synthesis of potent inhibitors of specific enzymes involved in disease pathways. These inhibitors have shown promising results in preclinical trials, highlighting the potential of 1-Bromo-3-fluoro-5-(methylsulfonyl)benzene as a key building block in drug discovery.

The fluorine substituent in 1-Bromo-3-fluoro-5-(methylsulfonyl)benzene also plays a crucial role in modulating the biological activity of derived compounds. Fluorinated molecules often exhibit enhanced metabolic stability and improved pharmacokinetic properties compared to their non-fluorinated counterparts. This makes them attractive candidates for drug development, particularly in areas such as oncology and infectious diseases.

The methylsulfonyl group in 1-Bromo-3-fluoro-5-(methylsulfonyl)benzene further enhances its reactivity and functional versatility. Methylsulfonyl groups are known to increase the polarity and solubility of organic molecules, which can be beneficial for improving drug delivery and bioavailability. Additionally, the sulfonyl group can participate in various chemical reactions, such as nucleophilic substitution and electrophilic aromatic substitution, making it a valuable functional group for synthetic chemists.

In materials science, 1-Bromo-3-fluoro-5-(methylsulfonyl)benzene has found applications in the development of advanced materials with unique properties. For example, it can be used as a monomer or building block for the synthesis of polymers with tailored functionalities. These polymers may exhibit enhanced thermal stability, mechanical strength, and chemical resistance, making them suitable for use in various industrial applications.

The synthesis of 1-Bromo-3-fluoro-5-(methylsulfonyl)benzene typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by functional group transformations. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

In conclusion, 1-Bromo-3-fluoro-5-(methylsulfonyl)benzene (CAS No. 1207970-78-2) is a multifaceted organic compound with significant potential in pharmaceutical research and materials science. Its unique combination of bromine, fluorine, and methylsulfonyl functional groups endows it with valuable chemical properties that make it an attractive candidate for various applications. Ongoing research continues to uncover new uses and improvements in its synthesis, further solidifying its importance in the scientific community.